Cas no 1932165-70-2 (tert-Butyl trans-4-(benzyloxy)cyclohexylcarbamate)

• Product Name: tert-Butyl trans-4-(benzyloxy)cyclohexylcarbamate
• CAS No: 1932165-70-2
• MF: C₁₈H₂₇NO₃
• MW: 305.411885499954
• MDL: MFCD14635670
• CID: 5605913
• PubChem ID: 21882538
• Update Time: 2025-10-28

tert-Butyl trans-4-(benzyloxy)cyclohexylcarbamate Chemical and Physical Properties

Names and Identifiers

• tert-Butyl cis-4-(benzyloxy)cyclohexylcarbamate
• Carbamic acid, N-[cis-4-(phenylmethoxy)cyclohexyl]-, 1,1-dimethylethyl ester
• SCHEMBL3200309
• tert-butyl N-(4-phenylmethoxycyclohexyl)carbamate
• AB8562
• XXWIANMVJYHTGA-WKILWMFISA-N
• trans-1-tert-butoxycarbonylamino-4-(benzyloxy)cyclohexane
• tert-Butyl trans-4-(benzyloxy)cyclohexylcarbamate
• 140382-95-2
• MFCD14635670
• AB10363
• tert-Butyl (trans-4-(benzyloxy)cyclohexyl)carbamate
• TERT-BUTYLCIS-4-(BENZYLOXY)CYCLOHEXYLCARBAMATE
• MFCD14635669
• SCHEMBL3200317
• 1932165-70-2

• MDL： MFCD14635670
• Inchi： 1S/C18H27NO3/c1-18(2,3)22-17(20)19-15-9-11-16(12-10-15)21-13-14-7-5-4-6-8-14/h4-8,15-16H,9-13H2,1-3H3,(H,19,20)
• InChI Key： XXWIANMVJYHTGA-UHFFFAOYSA-N
• SMILES： O(CC1C=CC=CC=1)C1CCC(CC1)NC(=O)OC(C)(C)C

Computed Properties

• Exact Mass: 305.19909372g/mol
• Monoisotopic Mass: 305.19909372g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 22
• Rotatable Bond Count: 6
• Complexity: 337
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.6
• Topological Polar Surface Area: 47.6Ų

Experimental Properties

• Density: 1.06±0.1 g/cm3(Predicted)
• Boiling Point: 421.4±34.0 °C(Predicted)
• pka: 12.30±0.40(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzylethers

Additional information on tert-Butyl trans-4-(benzyloxy)cyclohexylcarbamate

Comprehensive Overview of tert-Butyl trans-4-(benzyloxy)cyclohexylcarbamate (CAS No. 1932165-70-2)

tert-Butyl trans-4-(benzyloxy)cyclohexylcarbamate (CAS No. 1932165-70-2) is a specialized organic compound widely utilized in pharmaceutical research and fine chemical synthesis. This compound, characterized by its unique cyclohexylcarbamate structure and benzyloxy functional group, has garnered significant attention due to its potential applications in drug development and material science. Researchers and industry professionals frequently search for terms like "tert-Butyl trans-4-(benzyloxy)cyclohexylcarbamate synthesis", "CAS 1932165-70-2 applications", and "cyclohexylcarbamate derivatives", reflecting the growing interest in this molecule.

The molecular structure of tert-Butyl trans-4-(benzyloxy)cyclohexylcarbamate features a tert-butyl group attached to a carbamate moiety, which is further linked to a trans-4-(benzyloxy)cyclohexyl ring. This configuration imparts unique steric and electronic properties, making it a valuable intermediate in the synthesis of complex molecules. Recent studies highlight its role in the development of bioactive compounds and peptide mimetics, aligning with the current trend of exploring sustainable synthetic routes and green chemistry.

In the context of modern pharmaceutical research, tert-Butyl trans-4-(benzyloxy)cyclohexylcarbamate is often discussed alongside keywords such as "protecting group strategies" and "carbamate-based drug design". Its benzyloxy group serves as a versatile protecting group for hydroxyl functionalities, a topic frequently searched by synthetic chemists. Additionally, the compound's stability under various reaction conditions makes it a preferred choice for multi-step organic synthesis, particularly in the construction of chiral building blocks.

The demand for high-purity tert-Butyl trans-4-(benzyloxy)cyclohexylcarbamate has surged due to its relevance in peptide chemistry and medicinal chemistry. Online queries often include phrases like "CAS 1932165-70-2 suppliers" and "tert-Butyl carbamate derivatives", indicating its commercial importance. Furthermore, the compound's compatibility with catalytic hydrogenation and other mild deprotection methods aligns with the industry's shift toward atom-efficient processes.

From a regulatory perspective, tert-Butyl trans-4-(benzyloxy)cyclohexylcarbamate is not classified as a hazardous substance, making it a safer alternative for laboratory use. Its applications extend to polymer chemistry, where it acts as a modifier for thermosetting resins. Recent advancements in computational chemistry have also explored its conformational behavior, addressing common search queries like "molecular modeling of cyclohexylcarbamates".

In summary, tert-Butyl trans-4-(benzyloxy)cyclohexylcarbamate (CAS No. 1932165-70-2) represents a critical building block in modern synthetic chemistry. Its versatility, combined with its alignment with sustainable chemistry trends, ensures its continued relevance in both academic and industrial settings. As research progresses, this compound is likely to play a pivotal role in the development of next-generation therapeutic agents and advanced materials.